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Compound of Interest

Compound Name: HSD17B13-IN-8

Cat. No.: B12376290

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
HSD17B13-IN-8 is a potent inhibitor of 17β-Hydroxysteroid Dehydrogenase 13 (HSD17B13)[1]

[2]. HSD17B13 is a lipid droplet-associated enzyme primarily expressed in the liver[3][4][5].

Genetic variations in HSD17B13 that result in a loss of function are associated with a reduced

risk of developing chronic liver diseases, including nonalcoholic fatty liver disease (NAFLD) and

nonalcoholic steatohepatitis (NASH)[3][4][5][6]. This makes HSD17B13 an attractive

therapeutic target for these conditions[3][7][8]. HSD17B13-IN-8 serves as a valuable chemical

probe for studying the biological functions of HSD17B13 and for drug discovery efforts targeting

this enzyme.

Proper handling, dissolution, and storage of HSD17B13-IN-8 are critical for maintaining its

stability and ensuring the reproducibility of experimental results. These application notes

provide detailed protocols for the effective use of this compound.

Chemical Properties
A summary of the key chemical properties of HSD17B13-IN-8 is provided in the table below.
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Property Value

Molecular Formula C₂₁H₁₉ClN₂O₄S

Molecular Weight 430.90 g/mol

CAS Number 2758802-02-5

Appearance Solid, Off-white to light yellow powder

Purity >98% (typically)

Solubility Data
HSD17B13-IN-8 is readily soluble in dimethyl sulfoxide (DMSO). It is recommended to use a

fresh, anhydrous grade of DMSO for preparing stock solutions, as the compound's solubility

can be significantly impacted by moisture[1].

Solvent
Maximum Solubility (at
25°C)

Molar Concentration

DMSO 100 mg/mL 232.07 mM

Note: For complete dissolution in DMSO, ultrasonic treatment may be necessary[1].

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution
This protocol describes the preparation of a 100 mM stock solution of HSD17B13-IN-8 in

DMSO.

Materials:

HSD17B13-IN-8 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the vial of HSD17B13-IN-8 powder to reach room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of HSD17B13-IN-8 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 43.09 mg of the compound.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the HSD17B13-
IN-8 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for several minutes until the powder is

completely dissolved. If necessary, use an ultrasonic bath to aid dissolution[1][9]. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes[2][10][11].

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)

or at -20°C for shorter-term storage (up to 1 month)[1][2].

Protocol 2: Preparation of Working Solutions
This protocol outlines the dilution of the high-concentration stock solution to prepare working

solutions for in vitro or in vivo experiments.

Materials:

100 mM HSD17B13-IN-8 stock solution in DMSO
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Appropriate aqueous buffer or cell culture medium

Sterile tubes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 100 mM stock solution at room temperature.

Serial Dilution (if necessary): It is recommended to perform initial serial dilutions in DMSO

before the final dilution into an aqueous medium to prevent precipitation[12].

Final Dilution: Add the desired volume of the DMSO stock solution (or the serially diluted

DMSO solution) to the aqueous buffer or cell culture medium. Ensure that the final

concentration of DMSO in the experimental system is low (typically <0.5%) to avoid solvent-

induced toxicity[10].

Mixing: Mix the working solution thoroughly by gentle vortexing or inversion.

Usage: Use the freshly prepared working solution immediately. Do not store aqueous

solutions of the inhibitor for extended periods[9].

Visualizations
HSD17B13 Signaling and Inhibition
The following diagram illustrates the subcellular localization of HSD17B13 and its role in lipid

metabolism, which can be modulated by HSD17B13-IN-8. HSD17B13 is associated with lipid

droplets within hepatocytes and is implicated in the pathogenesis of NAFLD.
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Caption: Simplified pathway of HSD17B13 function and inhibition.

Experimental Workflow for HSD17B13-IN-8 Dissolution
and Storage
This diagram outlines the standard operating procedure for preparing and storing HSD17B13-
IN-8 solutions for experimental use.
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Caption: Workflow for HSD17B13-IN-8 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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